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Compound of Interest

Compound Name: Tubulysin B

Cat. No.: B1601550 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the preparation, storage, and handling of

Tubulysin B stock solutions for research applications. Tubulysin B is a potent cytotoxic

peptide that acts as a microtubule destabilizing agent, making it a valuable tool in cancer

research and for the development of antibody-drug conjugates (ADCs).[1][2][3]

Physicochemical Properties of Tubulysin B
A summary of the key quantitative data for Tubulysin B is presented below.
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Property Value Citations

Molecular Formula C₄₂H₆₃N₅O₁₀S [1][4][5]

Molecular Weight ~830.0 g/mol [4][5]

Appearance White to off-white solid powder [1][2]

Solubility
Soluble in DMSO (≥100

mg/mL)
[1][6]

Storage (Solid)

>2 years if stored properly; 1

year at -20°C or 2 years at

-80°C

[2]

Storage (Solution)

In DMSO: 1 month at -20°C, 6

months at -80°C. It is advised

to avoid repeated freeze-thaw

cycles.

[1][2][6]

Experimental Protocol: Preparation of a 10 mM
Tubulysin B Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Tubulysin B in Dimethyl

Sulfoxide (DMSO).

Materials
Tubulysin B (solid powder)

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), biotechnology grade

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Pipettes and sterile pipette tips

Vortex mixer
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Ultrasonic bath (optional)

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Procedure
Pre-analysis and Calculation:

Before opening, bring the vial of Tubulysin B powder to room temperature to prevent

condensation.

Calculate the mass of Tubulysin B required to prepare the desired volume and

concentration of the stock solution. The formula to use is: Mass (mg) = Desired

Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol )

Example calculation for 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x

830.0 g/mol = 8.3 mg

Weighing:

Carefully weigh the calculated amount of Tubulysin B powder using an analytical balance

in a fume hood or designated containment area. Tubulysin B is highly cytotoxic and

should be handled with caution.

Dissolution:

Transfer the weighed powder to a sterile microcentrifuge tube or vial.

Add the calculated volume of high-quality, anhydrous DMSO. It is noted that hygroscopic

DMSO can negatively affect the solubility of the product.[1]

Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.

For compounds that are difficult to dissolve, gentle warming of the tube to 37°C or brief

sonication in an ultrasonic bath can aid in dissolution.[6] Visually inspect the solution to

ensure no particulates are present.

Aliquoting and Storage:
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To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to

aliquot the stock solution into smaller, single-use volumes in microcentrifuge tubes.[6]

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[1][6]

Protect the solution from light.[1]

Mechanism of Action: Tubulin Polymerization
Inhibition
Tubulysin B exerts its potent cytotoxic effects by inhibiting tubulin polymerization.[1][6] This

disruption of microtubule dynamics leads to cell cycle arrest, primarily in the G2/M phase, and

subsequently induces apoptosis (programmed cell death).[1][6] The exceptional potency of

tubulysins makes them effective against various cancer cell lines, including those with

multidrug resistance.[1][6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. excenen.com [excenen.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1601550?utm_src=pdf-body-img
https://www.benchchem.com/product/b1601550?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/tubulysin-b.html
https://www.excenen.com/Tubulysin%20B.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. medchemexpress.com [medchemexpress.com]

4. Tubulysin B | C42H63N5O10S | CID 12134545 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. Tubulysin B | 205304-87-6 | FIA30487 | Biosynth [biosynth.com]

6. glpbio.com [glpbio.com]

7. Stabilizing a Tubulysin Antibody–Drug Conjugate To Enable Activity Against Multidrug-
Resistant Tumors - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Tubulysin B Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1601550#how-to-prepare-tubulysin-b-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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